Cas no 628692-13-7 (Benzonitrile, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-3-fluoro-)

• Product Name: Benzonitrile, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-3-fluoro-
• CAS No: 628692-13-7
• MF: C₁₂H₁₃BFNO₂
• MW: 233.046526670456
• CID: 1640866
• Update Time: 2024-08-30

Benzonitrile, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-3-fluoro-
• 4-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-3-fluoro-benzonitrile

• Inchi： 1S/C12H13BFNO2/c1-12(2)7-16-13(17-8-12)10-4-3-9(6-15)5-11(10)14/h3-5H,7-8H2,1-2H3
• InChI Key： NJFUDBDOGGZRER-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(B2OCC(C)(C)CO2)C(F)=C1

Computed Properties

• Exact Mass: 232.10599

Experimental Properties

• PSA: 42.25